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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the VHS (Vps27, Hrs, and STAM) domain

and the proteins that contain it. The VHS domain is a crucial module in cellular trafficking,

playing a pivotal role in sorting and transporting cargo within the endosomal system. Its

dysfunction has been implicated in various diseases, making it a significant area of study for

therapeutic development.

Introduction to the VHS Domain
The VHS domain is a conserved protein module of approximately 140-150 amino acids. It

adopts a superhelical structure composed of eight alpha-helices, creating a surface for protein-

protein and protein-lipid interactions. Primarily located at the N-terminus of proteins, the VHS

domain is a key player in vesicular trafficking, particularly in recognizing and binding to cargo

destined for transport.

Human Proteins Containing a VHS Domain
Several human proteins have been identified that contain a VHS domain. These proteins are

categorized based on their domain architecture and function. The following table summarizes

the key human VHS domain-containing proteins.
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Protein Family Members Other Key Domains Primary Function

STAM
STAM1, STAM2

(EAST1)
SH3, UIM

Component of the

ESCRT-0 complex,

involved in the sorting

of ubiquitinated cargo

into the multivesicular

body (MVB) pathway.

[1]

Hrs HGS (Hrs)
FYVE, UIM, Coiled-

coil

Component of the

ESCRT-0 complex,

recognizes

ubiquitinated cargo

and

phosphatidylinositol 3-

phosphate on

endosomal

membranes.

GGA GGA1, GGA2, GGA3 GAT, GAE

Adaptor proteins that

mediate the sorting of

mannose-6-phosphate

receptors (MPRs)

from the trans-Golgi

network (TGN) to

endosomes.[2][3][4][5]

[6]

Tom1
Tom1, Tom1L1,

Tom1L2
GAT

Involved in endosomal

sorting and trafficking,

interacts with Tollip

and ubiquitin.[7][8][9]

[10]

Quantitative Analysis of VHS Domain Interactions
The function of VHS domain proteins is intrinsically linked to their ability to bind specific

partners. The following table presents available quantitative data on these interactions.
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Interacting
Proteins

Method
Binding Affinity
(Kd)

Reference

STAM1 VHS domain +

Ubiquitin

Isothermal Titration

Calorimetry (ITC)
52.4 µM [1]

STAM1 UIM +

Ubiquitin

Isothermal Titration

Calorimetry (ITC)
94.9 µM [1]

GGA VHS domain +

CI-MPR cytoplasmic

tail

Surface Plasmon

Resonance (SPR)
~7 µM [11]

GGA VHS domain +

CD-MPR cytoplasmic

tail

Surface Plasmon

Resonance (SPR)
~8 µM [11]

Key Signaling Pathways Involving VHS Domain
Proteins
VHS domain-containing proteins are integral components of several critical cellular signaling

and trafficking pathways.

The ESCRT-0 Pathway in Ubiquitinated Cargo Sorting
The ESCRT-0 complex, composed of STAM and Hrs, is the initial step in the endosomal sorting

machinery required for transport (ESCRT) pathway. This pathway is essential for the

degradation of ubiquitinated membrane proteins.

Ubiquitinated
Cargo

Hrs

 UIM/VHS domains

PI(3)P  FYVE domain

STAM

ESCRT-I recruits

 UIM/VHS domains
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Caption: The ESCRT-0 complex recognizes ubiquitinated cargo on the endosomal membrane.

GGA-Mediated Trafficking of Mannose-6-Phosphate
Receptors
GGA proteins act as adaptors to sort mannose-6-phosphate receptors (MPRs), which carry

lysosomal hydrolases, from the trans-Golgi network (TGN) to endosomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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